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Compound of Interest

Compound Name: 2-Methyl-4-nitropyridine

Cat. No.: B019543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the proper

handling and disposal of 2-Methyl-4-nitropyridine. Adherence to these procedures is critical

for ensuring laboratory safety and procedural accuracy.

Personal Protective Equipment (PPE)
A multi-layered approach to Personal Protective Equipment (PPE) is mandatory when handling

2-Methyl-4-nitropyridine to prevent skin and eye contact, inhalation, and ingestion.
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Body Part PPE Item
Specification and
Recommendations

Hands Chemical-resistant gloves

Nitrile gloves are a suitable

choice for incidental contact.

For prolonged handling or in

case of immersion, consider

double gloving or using gloves

with a higher level of

protection, such as butyl

rubber.

Eyes/Face
Safety goggles and/or face

shield

Use tightly sealed safety

goggles. A face shield should

be worn in addition to goggles

when there is a risk of

splashing.

Body Flame-retardant lab coat

A fully buttoned, flame-

retardant lab coat is required.

For procedures with a higher

risk of splashing, a chemical-

resistant apron or coveralls

should be worn.

Respiratory Fume hood or respirator

All handling of 2-Methyl-4-

nitropyridine should be

conducted in a certified

chemical fume hood. If a fume

hood is not available or during

a large spill, a NIOSH-

approved respirator with

organic vapor cartridges is

necessary.

Physicochemical Properties of 2-Methyl-4-
nitropyridine

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b019543?utm_src=pdf-body
https://www.benchchem.com/product/b019543?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₆H₆N₂O₂

Molecular Weight 138.12 g/mol

Appearance Solid

CAS Number 13508-96-8

Operational Plan: Handling and Storage
Strict adherence to the following handling and storage protocols is essential to minimize risks.

Handling
Engineering Controls: Always handle 2-Methyl-4-nitropyridine in a well-ventilated area,

preferably within a certified chemical fume hood.

Decontamination: Ensure that an eyewash station and safety shower are readily accessible

and in good working order.

Personal Hygiene: Avoid all personal contact with the substance. Do not eat, drink, or smoke

in the laboratory. Wash hands thoroughly after handling.

Storage
Container: Keep the container tightly closed in a dry, cool, and well-ventilated area.

Incompatibilities: Store away from strong oxidizing agents and strong acids.

Ignition Sources: Keep away from heat, sparks, and open flames.

Experimental Protocol: Synthesis of a Hypothetical
Derivative
This protocol provides a general workflow for a laboratory-scale reaction involving 2-Methyl-4-
nitropyridine. Note: This is a hypothetical procedure for illustrative purposes and should be

adapted based on the specific reaction being performed.
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Preparation:

Don the appropriate PPE as outlined in the table above.

Ensure the chemical fume hood is functioning correctly.

Assemble and dry all necessary glassware.

Reaction Setup:

In the fume hood, weigh the required amount of 2-Methyl-4-nitropyridine and transfer it

to the reaction vessel.

Add the appropriate solvent and other reactants to the vessel.

Reaction Monitoring:

Monitor the reaction progress using a suitable analytical technique (e.g., TLC, LC-MS).

Work-up:

Once the reaction is complete, quench the reaction mixture according to the specific

protocol.

Perform the necessary extractions and washes to isolate the product.

Purification:

Purify the crude product using techniques such as column chromatography, crystallization,

or distillation.

Disposal Plan
Proper disposal of 2-Methyl-4-nitropyridine and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection:
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Collect all waste containing 2-Methyl-4-nitropyridine, including reaction residues,

contaminated solvents, and disposable labware, in a designated, leak-proof, and clearly

labeled hazardous waste container.

The container should be labeled with "Hazardous Waste," the full chemical name "2-
Methyl-4-nitropyridine," and an indication of its hazards (e.g., "Toxic," "Irritant").

Waste Segregation:

Do not mix 2-Methyl-4-nitropyridine waste with other waste streams unless their

compatibility has been confirmed.

Spill Management:

In the event of a small spill, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand).

Carefully sweep up the absorbed material and place it in the hazardous waste container.

For large spills, evacuate the area and follow your institution's emergency procedures.

Final Disposal:

Arrange for the collection of the hazardous waste container by a licensed hazardous

waste disposal company or your institution's Environmental Health and Safety (EHS)

department.

Workflow for Handling and Disposal of 2-Methyl-4-
nitropyridine
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Caption: Workflow for the safe handling and disposal of 2-Methyl-4-nitropyridine.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-Methyl-4-
nitropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019543#personal-protective-equipment-for-handling-
2-methyl-4-nitropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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